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Compound of Interest

Compound Name: Ethyl succinyl chloride

Cat. No.: B7885017

Essential Safety and Handling Guide for Ethyl
Succinyl Chloride

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for researchers, scientists, and drug development professionals handling Ethyl
succinyl chloride. Adherence to these guidelines is critical for minimizing risks and ensuring a
safe laboratory environment.

Ethyl succinyl chloride is a corrosive, combustible liquid that causes severe skin burns and
eye damage.[1] It is also sensitive to moisture and can release irritating and toxic gases upon
thermal decomposition or contact with water.[1]

Key Chemical and Physical Properties
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Property Value

Synonyms Ethyl 3-(chloroformyl)propionate
CAS Number 14794-31-1

Molecular Formula C6H9CIO3

Molecular Weight 164.59 g/mol

Appearance Clear Liquid[1][2]

Boiling Point 88-90°C @ 11 mmHg[1]
Flash Point 84 °C/183.2 °F[1]

Specific Gravity 1.158[1]

Vapor Density 5.68[1]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent contact and exposure. The type of protective equipment
must be selected based on the concentration and amount of the dangerous substance at the
specific workplace.[3]
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a
face shield (minimum 8-inch).
[3] Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166.[2]

To protect against splashes
and vapors that can cause
severe and irreversible eye

damage.[3]

Hand Protection

Chemical-resistant protective
gloves (e.g., Neoprene, Nitrile
rubber).[4] Gloves must be
inspected before use and
disposed of properly after
handling.[3]

To prevent skin contact which

can result in severe burns.[3]

Body Protection

A complete chemical-resistant

suit, lab coat, and apron.[3][4]

To protect the body from
accidental splashes and

contact.[4]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter (e.g., Type A for organic
gases and vapors) should be
used if ventilation is
inadequate or exposure limits

are exceeded.[2][5]

To prevent inhalation of
corrosive vapors that can

damage the respiratory tract.

[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical for the safe handling of Ethyl succinyl chloride.

Preparation and Engineering Controls

» Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume

hood.[6]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[2][4]
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» Remove Ignition Sources: Keep away from open flames, hot surfaces, and other sources of
ignition.[1] No smoking is permitted in the handling area.[2]

» Incompatible Materials: Confirm that incompatible materials such as bases, alcohols, metals,
and oxidizing agents are not in the vicinity.[1][2]

Handling Procedure

o Wear PPE: Don all the requisite PPE as detailed in the table above before handling the
chemical.[3]

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors or
mist.[2]

o Container Handling: Keep containers tightly closed when not in use.[3] Store in a cool, dry,
and well-ventilated place.[3] If containers are opened, they must be carefully resealed and
kept upright to prevent leakage.[3]

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][6]

Spill Response

o Immediate Action: In case of a spill, evacuate personnel from the area immediately.[3]
o Ventilate: Ensure the area is well-ventilated.[6]

o Containment: For minor spills, absorb with an inert, non-combustible material such as sand,
earth, or vermiculite.[4][6] Do not use combustible materials like sawdust.

» Collection: Collect the absorbed material into a suitable, labeled container for disposal.[3][6]
Do not let the spilled chemical enter drains or waterways.[3]

» Major Spills: For major spills, contact emergency services for assistance.

Disposal Plan

Waste generated from the use of Ethyl succinyl chloride is classified as hazardous and must
be disposed of accordingly.[7]
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o Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed container
labeled for chemical waste.[3]

o Licensed Disposal: Offer the waste to a licensed disposal company.[3] This may involve
burning in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Container Disposal: Dispose of the container to a hazardous or special waste collection
point.[7] Do not reuse empty containers.

e Regulatory Compliance: All disposal methods must be in accordance with local, state, and
federal regulations.

Emergency Procedures Workflow

The following diagram illustrates the logical flow for handling Ethyl succinyl chloride and
responding to potential exposures.
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Caption: Workflow for handling Ethyl succinyl chloride and emergency first aid procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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